Cas no 27563-65-1 (3-Chlorophthalic Acid)

3-Chlorophthalic Acid (CAS 117-65-3) is a chlorinated derivative of phthalic acid, characterized by the presence of a chlorine substituent at the 3-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of dyes, pigments, and specialty polymers. Its reactive carboxyl groups and chlorine moiety enable further functionalization, making it valuable for constructing complex molecular architectures. The compound exhibits moderate solubility in polar organic solvents and demonstrates stability under standard handling conditions. Its well-defined structure and consistent purity (>98%) ensure reproducibility in research and industrial applications, particularly in fine chemical and pharmaceutical manufacturing.

3-Chlorophthalic Acid structure

Product Name:3-Chlorophthalic Acid

CAS No:27563-65-1

MF:C₈H₅ClO₄

MW:200.57590174675

MDL:MFCD00100580

CID:278857

PubChem ID:96254

Update Time:2025-06-07

3-Chlorophthalic Acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenedicarboxylicacid, 3-chloro-
- 3-Chlorophthalic acid
- 3-CHLORO-PHTHALIC ACID
- 3-Chloro-1,2-benzenedicarboxylic acid
- 3-chlorobenzene-1,2-dicarboxylic acid
- 3-Chlor-phthalsaeure
- chlorobenzenedicarboxylic acid
- chlorophthalic acid
- Einecs 248-527-7
- 1,2-Benzenedicarboxylic acid, 3-chloro-
- 3-chlorophthalicacid
- HMS1522E09
- CCG-233855
- IDI1_031031
- MFCD00100580
- SCHEMBL275485
- Maybridge4_000449
- A913168
- DTXSID10911698
- NCGC00177568-01
- 3-Chlor-phthalsaure
- FT-0763610
- Phthalic acid, 3-chloro-
- NCIOpen2_002770
- CS-0204942
- NS00049930
- BKFXSOCDAQACQM-UHFFFAOYSA-N
- F78482
- InChI=1/C8H5ClO4/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3H,(H,10,11)(H,12,13
- NSC 62536
- 110471-69-7
- Benzenedicarboxylic acid, chloro-
- NSC62536
- AS-17884
- 27563-65-1
- AKOS022646605
- 1, 3-chloro-
- NSC-62536
- 3-Chlorophthalic Acid
- MDL： MFCD00100580
- Inchi： 1S/C8H5ClO4/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key： BKFXSOCDAQACQM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(=O)O)=C1C(=O)O

Computed Properties

Exact Mass: 199.98765
Monoisotopic Mass: 199.987636
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 74.6

Experimental Properties

Density: 1.4623 (rough estimate)
Melting Point: 207-210°C
Boiling Point: 287.96°C (rough estimate)
Flash Point: 188.3±23.7 °C
Refractive Index: 1.4327 (estimate)
PSA: 74.6
LogP: 1.73640
Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Chlorophthalic Acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303+H313+H333
Storage Condition：Store at room temperature

3-Chlorophthalic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	044869-1g	3-Chloro-phthalic acid	27563-65-1	90%	1g	￡11.00	2022-03-01
Fluorochem	044869-5g	3-Chloro-phthalic acid	27563-65-1	90%	5g	￡30.00	2022-03-01
Fluorochem	044869-25g	3-Chloro-phthalic acid	27563-65-1	90%	25g	￡135.00	2022-03-01
TRC	C382533-250mg	3-Chlorophthalic Acid	27563-65-1		250mg	$ 50.00	2022-06-06
TRC	C382533-500mg	3-Chlorophthalic Acid	27563-65-1		500mg	$ 65.00	2022-06-06
TRC	C382533-2.5g	3-Chlorophthalic Acid	27563-65-1		2.5g	$ 80.00	2022-06-06
eNovation Chemicals LLC	D639546-100g	3-chlorophthalic acid	27563-65-1	95%	100g	$710	2023-09-03
Alichem	A019149571-25g	3-Chlorophthalic acid	27563-65-1	95%	25g	$400.00	2023-09-02
1PlusChem	1P00BILO-1g	3-chlorophthalic acid	27563-65-1	95%	1g	$28.00	2024-05-07
1PlusChem	1P00BILO-5g	3-chlorophthalic acid	27563-65-1	95%	5g	$60.00	2024-05-07

3-Chlorophthalic Acid Related Literature

1. Notes

Eric Cocker,Wesley Cocker,F. C. Cooper,M. W. Partridge,D. A. Forss,W. Freund,E. R. Stove,N. H. E. Ahlers,S. P. Ligthelm,D. E. White,L. S. Zampatti,A. G. Brook,J. K. Dawson,M. W. Lister,A. D. Campbell,D. R. D. Shaw,A. B. Densham,D. J. Langston,A. J. Simpson,N. B. Chapman,J. F. A. Williams,F. Bell,E. P. Taylor,F. Brown,W. K. R. Musgrave,R. F. Bird,E. E. Turner,B. Hamilton,W. O. Kermack,G. G. Allan,Duncan Maclean,G. T. Newbold,G. E. Watts J. Chem. Soc. 1952 5035
2. 859. Xanthones: cyclisation of 3′-substituted 2-carboxydiphenyl ethers

A. A. Goldberg,A. H. Wragg J. Chem. Soc. 1958 4227
3. 372. Phthalocyanines and related compounds. Part XVI. The halogenation of phthalocyanines

P. A. Barrett,E. F. Bradbrook,C. E. Dent,R. P. Linstead J. Chem. Soc. 1939 1820
4. Notes

J. C. Smith,K. C. Gulati,K. Venkataraman,Francis A. McMahon,Thomas G. Pearson,Percy L. Robinson J. Chem. Soc. 1933 1643
5. 103. The chemistry of 1-azanthraquinone. Part II. Sulphonation of 1-azanthraquinone

G. R. Clemo,N. Legg J. Chem. Soc. 1947 539